Cas no 1177283-06-5 ((5R)-5-{(4-Pyridinylmethyl)aminomethyl}-2-pyrrolidinone Dihydrochloride)

• Product Name: (5R)-5-{(4-Pyridinylmethyl)aminomethyl}-2-pyrrolidinone Dihydrochloride
• CAS No: 1177283-06-5
• MF: C₁₁H₁₇Cl₂N₃O
• MW: 278.178180456162
• CID: 1210721
• PubChem ID: 47000590
• Update Time: 2025-06-09

(5R)-5-{(4-Pyridinylmethyl)aminomethyl}-2-pyrrolidinone Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-{[(4-pyridinylmethyl)amino]methyl}-2-pyrrolidinone
• 5-{[(PYRIDIN-4-YLMETHYL)AMINO]METHYL}PYRROLIDIN-2-ONE DIHYDROCHLORIDE
• MFCD13193805
• 5-(((Pyridin-4-ylmethyl)amino)methyl)pyrrolidin-2-onedihydrochloride
• 1269036-23-8
• 1177283-06-5
• AKOS027426071
• 5-[(pyridin-4-ylmethylamino)methyl]pyrrolidin-2-one;dihydrochloride
• 5-(((Pyridin-4-ylmethyl)amino)methyl)pyrrolidin-2-one dihydrochloride
• (5R)-5-{[(4-Pyridinylmethyl)amino]methyl}-2-pyrrolidinone dihydrochloride
• (5R)-5-{(4-Pyridinylmethyl)aminomethyl}-2-pyrrolidinone Dihydrochloride

• Inchi： 1S/C11H15N3O.2ClH/c15-11-2-1-10(14-11)8-13-7-9-3-5-12-6-4-9;;/h3-6,10,13H,1-2,7-8H2,(H,14,15);2*1H
• InChI Key： ZWNQXXPNPFPIIR-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1CCC(CNCC2C=CN=CC=2)N1

Computed Properties

• Exact Mass: 277.0748676g/mol
• Monoisotopic Mass: 277.0748676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų

Additional information on (5R)-5-{(4-Pyridinylmethyl)aminomethyl}-2-pyrrolidinone Dihydrochloride

Introduction to (5R)-5-{(4-Pyridinylmethyl)aminomethyl}-2-pyrrolidinone Dihydrochloride (CAS No. 1177283-06-5)

(5R)-5-{(4-Pyridinylmethyl)aminomethyl}-2-pyrrolidinone Dihydrochloride, with the CAS number 1177283-06-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and investigation. The structural features of this molecule, particularly its pyrrolidinone and pyridine moieties, contribute to its unique chemical properties and biological interactions.

The< strong>pyrrolidinone moiety is a key structural component that influences the pharmacokinetic and pharmacodynamic properties of the compound. Pyrrolidinones are known for their versatility in drug design, often serving as pharmacophores in various therapeutic agents. The presence of the< strong>pyridine ring further enhances the compound's potential for interaction with biological targets, such as enzymes and receptors. These features make (5R)-5-{(4-Pyridinylmethyl)aminomethyl}-2-pyrrolidinone Dihydrochloride a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The< strong>(5R)-configuration of the pyrrolidinone ring in this compound is particularly noteworthy, as stereochemistry plays a crucial role in determining the biological activity of many pharmaceuticals. The specific stereochemical arrangement enhances the compound's binding affinity and selectivity towards target proteins, which is essential for achieving therapeutic efficacy.

The< strong>dihydrochloride salt form of this compound improves its solubility and stability, making it more suitable for formulation into pharmaceutical products. Solubility is a critical factor in drug development, as it affects the bioavailability and delivery of the active ingredient. By incorporating a salt form, researchers can enhance the pharmacokinetic profile of the compound, ensuring better absorption and distribution within the body.

Current research in the field of medicinal chemistry has highlighted the importance of< strong>4-pyridinylmethylamino substituents in enhancing biological activity. This moiety has been shown to interact effectively with various biological targets, including enzymes and receptors involved in disease pathways. The incorporation of this group into (5R)-5-{(4-Pyridinylmethyl)aminomethyl}-2-pyrrolidinone Dihydrochloride suggests that it may have significant therapeutic potential.

One area of particular interest is the compound's potential application in treating neurological disorders. The< strong>pyrrolidinone and< strong>pyridine moieties are known to interact with neurotransmitter systems, making this compound a candidate for developing treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Preliminary studies have shown that similar compounds exhibit promising effects on cognitive function and neuroprotection.

The< strong>(5R)-configuration of the pyrrolidinone ring is also significant in terms of drug metabolism. Stereoisomers can have vastly different metabolic profiles, which can impact their efficacy and safety. The specific stereochemistry of this compound may confer advantages such as improved metabolic stability and reduced side effects compared to other analogs.

In addition to its potential therapeutic applications, (5R)-5-{(4-Pyridinylmethyl)aminomethyl}-2-pyrrolidinone Dihydrochloride may also find utility in research settings as a tool compound for studying enzyme mechanisms and receptor interactions. Its unique structural features make it an excellent candidate for use in biochemical assays and high-throughput screening campaigns aimed at identifying new drug candidates.

The development of novel pharmaceuticals often involves iterative processes of synthesis, characterization, and biological testing. (5R)-5-{(4-Pyridinylmethyl)aminomethyl}-2-pyrrolidinone Dihydrochloride represents an important step in this process, offering a promising lead for further optimization and clinical investigation. As research continues to uncover new biological targets and mechanisms, compounds like this one will play a crucial role in advancing therapeutic strategies.

The< strong>dihydrochloride salt form ensures that the compound is well-suited for various pharmaceutical applications, including oral administration and intravenous injection. These formulations are essential for delivering the active ingredient to patients effectively. The solubility provided by the salt form also facilitates rapid dissolution and absorption, which can be critical for achieving desired therapeutic levels.

The< strong>4-pyridinylmethylamino group is particularly interesting from a synthetic chemistry perspective. It provides a versatile handle for further functionalization, allowing researchers to modify the molecule's properties as needed. This flexibility is crucial for optimizing pharmacokinetic parameters such as bioavailability, metabolic stability, and tissue distribution.

In conclusion, (5R)-5-{(4-Pyridinylmethyl)aminomethyl}-2-pyrrolidinone Dihydrochloride (CAS No. 1177283-06-5) is a compound with significant potential in pharmaceutical research and development. Its unique structural features, including the< strong>(5R)-configuration,< strong>pyrrolidinone,< strong>pyridine, and< strong>4-pyridinylmethyl)aminomethyl moieties, contribute to its promising biological activity. The dihydrochloride salt form enhances its suitability for pharmaceutical applications by improving solubility and stability. As ongoing research continues to explore its therapeutic potential, this compound represents an exciting opportunity for advancing drug discovery efforts.